Cas no 21250-21-5 (1,3-Dichloro-5-(sulfinylamino)benzene)

1,3-Dichloro-5-(sulfinylamino)benzene is a specialized aromatic compound featuring both chloro and sulfinylamino functional groups. Its unique structure makes it a valuable intermediate in organic synthesis, particularly for the development of sulfonamide derivatives and other sulfur-containing compounds. The dichloro substitution pattern enhances reactivity in electrophilic aromatic substitution reactions, while the sulfinylamino group offers potential for further functionalization. This compound is of interest in pharmaceutical and agrochemical research due to its ability to serve as a precursor for bioactive molecules. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in advanced chemical applications.

1,3-Dichloro-5-(sulfinylamino)benzene structure

21250-21-5 structure

Product Name:1,3-Dichloro-5-(sulfinylamino)benzene

CAS No:21250-21-5

MF:C₆H₃Cl₂NOS

MW:208.065118074417

CID:864424

PubChem ID:140816

Update Time:2025-06-10

1,3-Dichloro-5-(sulfinylamino)benzene Chemical and Physical Properties

Names and Identifiers

- benzenamine, 3,5-dichloro-n-sulfinyl-
- 1,3-Dichloro-5-(sulfinylamino)benzene
- 3,5-Dichloro-N-sulfinylbenzenamine
- MDL： MFCD22042624
- Inchi： 1S/C6H3Cl2NOS/c7-4-1-5(8)3-6(2-4)9-11-10/h1-3H
- InChI Key： YNMUHDOFEDDFAW-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=C(C=1)N=S=O)Cl

Computed Properties

Exact Mass: 206.93139
Monoisotopic Mass: 206.93124
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 173
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.4
XLogP3: 3.7

Experimental Properties

Density: 1.53
Boiling Point: 304.2°C at 760 mmHg
Flash Point: 137.8°C
Refractive Index: 1.634
PSA: 29.43

1,3-Dichloro-5-(sulfinylamino)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D133350-250mg	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5		250mg	$ 185.00	2022-06-05
TRC	D133350-500mg	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5		500mg	$ 300.00	2022-06-05
TRC	D133350-1000mg	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5		1g	$ 480.00	2022-06-05
A2B Chem LLC	AI44893-500mg	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5	>95%	500mg	$412.00	2024-04-20
A2B Chem LLC	AI44893-1g	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5	>95%	1g	$439.00	2024-04-20
A2B Chem LLC	AI44893-5g	1,3-Dichloro-5-(sulfinylamino)benzene	21250-21-5	>95%	5g	$787.00	2024-04-20

1,3-Dichloro-5-(sulfinylamino)benzene Related Literature

1. An anti-leakage liquid metal thermal interface material

Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
3. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
4. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
5. An inter-tangled network of redox-active and conducting polymers as a cathode for ultrafast rechargeable batteries

Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300

Related Categories

Additional information on 1,3-Dichloro-5-(sulfinylamino)benzene

Comprehensive Overview of 1,3-Dichloro-5-(sulfinylamino)benzene (CAS No. 21250-21-5): Properties, Applications, and Industry Insights

1,3-Dichloro-5-(sulfinylamino)benzene (CAS No. 21250-21-5) is a specialized sulfinylamino-substituted benzene derivative that has garnered significant attention in organic synthesis and material science. This compound, characterized by its unique dichloro and sulfinylamino functional groups, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced polymer research. Its molecular structure, C₆H₄Cl₂NOS, enables selective reactivity, making it valuable for cross-coupling reactions and heterocyclic compound synthesis.

Recent studies highlight the growing demand for sulfur-containing aromatic compounds like 1,3-Dichloro-5-(sulfinylamino)benzene in drug discovery, particularly for designing enzyme inhibitors and antimicrobial agents. Researchers are exploring its potential in green chemistry applications, aligning with the global shift toward sustainable synthesis methods. The compound’s electron-withdrawing properties also make it a candidate for organic electronic materials, addressing trends in flexible electronics and optoelectronic devices.

From a technical perspective, CAS 21250-21-5 exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and acetonitrile, while remaining stable under inert conditions. Analytical techniques like HPLC and NMR spectroscopy are commonly employed for purity verification. Industry stakeholders frequently search for "synthesis of sulfinylamino benzene derivatives" or "1,3-Dichloro-5-(sulfinylamino)benzene suppliers," reflecting its commercial relevance.

Environmental and regulatory considerations are critical when handling halogenated aromatic compounds. While 21250-21-5 is not classified as hazardous under major chemical inventories, proper laboratory safety protocols must be followed. Innovations in catalytic reduction methods aim to minimize waste generation during its production, resonating with circular economy principles.

In conclusion, 1,3-Dichloro-5-(sulfinylamino)benzene represents a nexus of academic and industrial interest due to its structural versatility. As advancements in precision chemistry accelerate, this compound is poised to play a pivotal role in next-generation functional materials and biocompatible catalysts. For researchers seeking "CAS 21250-21-5 technical data" or "applications of sulfinylamino compounds," this overview underscores both current uses and future potential.